Cas no 949374-89-4 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide
• CAS No: 949374-89-4
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 6007303
• PubChem ID: 9208879
• Update Time: 2025-06-09

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26587562
• 949374-89-4
• Z90741621
• AKOS034682351
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide

• Inchi： 1S/C18H23N3OS/c1-5-14-6-8-15(9-7-14)21-17(22)11-10-16-12(2)19-18(23-4)20-13(16)3/h6-9H,5,10-11H2,1-4H3,(H,21,22)
• InChI Key： VVYLHVYJYFBJMC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 329.15618354g/mol
• Monoisotopic Mass: 329.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide

Professional Introduction to Compound with CAS No. 949374-89-4 and Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide

The compound with the CAS number 949374-89-4 and the product name 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a pyrimidine core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in interacting with biological targets.

At the heart of this compound's structure lies the pyrimidin-5-yl moiety, which is a key pharmacophore responsible for its biological activity. The presence of dimethyl and methylsulfanyl substituents on the pyrimidine ring further enhances its binding affinity to specific enzymes and receptors. Specifically, the 4,6-dimethyl group contributes to the rigidity of the ring system, while the methylsulfanyl group introduces a polar region that can engage in hydrogen bonding or ionic interactions with biological targets. These structural features are critical in determining the compound's efficacy and selectivity in biological assays.

The amide functional group at the N-(4-ethylphenyl) position adds another layer of complexity to the compound's interactions. The phenyl ring, substituted with an ethyl group, provides a hydrophobic surface that can interact favorably with lipidic regions of proteins. This dual interaction profile—hydrogen bonding through the amide and polar interactions via the methylsulfanyl group—makes this compound a promising candidate for further investigation in drug development.

Recent studies have highlighted the importance of pyrimidine derivatives in addressing various therapeutic challenges. For instance, modifications of the pyrimidine core have been extensively explored in the development of antiviral and anticancer agents. The compound under discussion shares structural similarities with several known pharmacologically active molecules, suggesting potential applications in these areas. Specifically, its ability to modulate enzyme activity has been observed in preliminary assays, indicating its potential as an inhibitor or activator of specific biological pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrimidine ring followed by functionalization at the 4 and 6 positions. The introduction of the methylsulfanyl group at position 2 is particularly critical and requires precise control to avoid side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications of the pyrimidine core.

In terms of pharmacological activity, preliminary data suggest that this compound exhibits notable interactions with certain enzymes involved in metabolic pathways relevant to inflammation and cell proliferation. These interactions are mediated through both covalent and non-covalent binding mechanisms. The presence of multiple functional groups allows for diverse binding modes, which can be exploited to enhance drug-like properties such as solubility and bioavailability.

One particularly intriguing aspect of this compound is its potential role as a modulator of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often targeted by small molecule drugs due to their critical roles in disease pathogenesis. The unique structural features of this compound make it well-suited for disrupting or stabilizing PPIs, thereby offering a novel therapeutic approach.

Furthermore, computational studies have been conducted to predict the binding affinity and mode of interaction between this compound and potential biological targets. Molecular docking simulations have revealed favorable binding poses with several key enzymes implicated in cancer progression and inflammatory diseases. These simulations provide valuable insights into how structural modifications can be made to enhance potency and selectivity.

The chemical stability of this compound under various conditions has also been evaluated. Stability studies indicate that it maintains its integrity under physiological conditions but may degrade under extreme pH or temperature variations. This information is crucial for formulating effective drug delivery systems that ensure optimal bioavailability and therapeutic efficacy.

From an industrial perspective, scaling up the synthesis of this compound presents both opportunities and challenges. While modern synthetic methodologies have improved significantly over recent decades, achieving high yields without compromising purity remains a key consideration. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved control over reaction conditions and scalability.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in their development and commercialization. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring product quality and safety before clinical trials can commence. Regulatory agencies require extensive documentation detailing synthetic routes, impurity profiles, and toxicological assessments before approving new drugs for human use.

In conclusion,3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-(4-ethylphenyl)propanamide represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it well-suited for modulating biological pathways relevant to cancer biology and inflammatory diseases. While further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties,this compound holds significant promise as an early-stage candidate for drug development.